Cas no 34949-18-3 (Azacyclotridecane-2-thione,1-methyl-)

• Product Name: Azacyclotridecane-2-thione,1-methyl-
• CAS No: 34949-18-3
• MF: C₁₃H₂₅NS
• MW: 227.409302473068
• CID: 295233
• PubChem ID: 45118759
• Update Time: 2025-04-19

Azacyclotridecane-2-thione,1-methyl- Chemical and Physical Properties

Names and Identifiers

• Azacyclotridecane-2-thione,1-methyl-
• syn-N-Methylthiolauryllactam
• 1-methyl-azacyclotridecane-2-thione
• 1-METHYL-1-AZACYCLOTRIDECANE-2-THIONE
• 34949-18-3
• DTXSID90668799

• Inchi： 1S/C13H25NS/c1-14-12-10-8-6-4-2-3-5-7-9-11-13(14)15/h2-12H2,1H3
• InChI Key： SABZAHXOWOFTMX-UHFFFAOYSA-N
• SMILES： S=C1CCCCCCCCCCCN1C

Computed Properties

• Exact Mass: 227.17095
• Monoisotopic Mass: 227.17077098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24